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This technical support center is designed for researchers, scientists, and drug development

professionals to provide guidance on optimizing flow rates and troubleshooting common issues

encountered with C-Flex® tubing in experimental setups.

Frequently Asked Questions (FAQs)
Q1: What is C-Flex® tubing and why is it used in biopharmaceutical applications?

A1: C-Flex® is a unique, patented thermoplastic elastomer (TPE) tubing specifically designed

for the critical demands of the pharmaceutical and biopharmaceutical industries.[1][2] It is

widely used for fluid processing due to its excellent heat sealing and sterile welding

capabilities.[3][4][5] C-Flex® is a lower-cost alternative to silicone for many biopharma

applications, including fluid, buffer/media, and solvent transport, single-use assemblies, and

peristaltic pump applications.[6] It is formulated to meet the standards of the biopharmaceutical

industry and is quality tested before release.[1][3]

Q2: What are the different formulations of C-Flex® tubing available?

A2: C-Flex® tubing is available in several formulations to suit various applications:

C-Flex® 072: An opaque tubing ideal for peristaltic pump applications and situations where

light sensitivity is a concern.[4][5][7][8] It is a high-performance option that excels in pump

life.[9]
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C-Flex® 082 and 374: These are translucent formulations that allow for fluid flow visibility.[4]

[5][7][8] C-Flex® 374 is a versatile, general-purpose TPE tubing that provides a cost-

effective solution for routine needs.[9]

C-Flex® Braided: This formulation combines a polyester fiber reinforcement with C-Flex®

082 material for applications requiring higher pressure capabilities than non-reinforced

thermoplastic tubing can handle.[4][5][7][8][10]

C-Flex® ULTRA: A high-performance tubing with very low spallation, exceptional pump life,

and a smooth outer surface that reduces wear on pump heads.[11]

Q3: How should C-Flex® tubing be sterilized?

A3: The recommended method of sterilization for all C-Flex® thermoplastic materials is

radiation (gamma or X-ray).[3][4][12] While C-Flex® can also be sterilized by autoclave and

ETO, repeated autoclaving will cause the tubing to deteriorate.[1][3][4][12]

Q4: What is the chemical compatibility of C-Flex® tubing?

A4: C-Flex® tubing has good chemical resistance to dilute/weak and strong/concentrated acids

and bases, as well as salts.[1][2][7] However, it is generally not recommended for use with

alcohols and organic solvents.[1][2] For critical applications, it is essential to conduct specific

tests to ensure compatibility with the fluids being used.[13][14]

Troubleshooting Guides
Issue 1: Inconsistent or Fluctuating Flow Rate
Q: My peristaltic pump is delivering an inconsistent flow rate. What are the possible causes and

how can I fix it?

A: Inconsistent flow rates in a peristaltic pump system can be attributed to several factors. Here

is a step-by-step guide to troubleshoot this issue:

Check Tubing and Pump Head Compatibility: Ensure the tubing size (inner diameter and wall

thickness) is appropriate for your pump head.[15] Using tubing that is too large can cause

wrinkling and excessive wear, leading to premature failure and inconsistent flow.[15]
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Inspect for Tubing Wear: Over time, the elasticity of the tubing can decrease, leading to a

reduced flow rate.[16] Regularly inspect the tubing for signs of wear, such as flattening,

cracking, or discoloration, and replace it as needed.

Verify Pump Calibration: It is crucial to calibrate your pump system periodically.[16] You can

verify the flow rate using a flow meter or by employing gravimetric or volumetric methods to

measure the collected fluid over a specific period.[16]

Manage System Pressure: High backpressure can significantly reduce tubing life and cause

flow rate inconsistencies.[17] Minimize pressure by ensuring downstream tubing is not

unnecessarily restrictive and consider using a pressure relief valve if the system pressure

exceeds the tubing's recommended working pressure.[15]

Address Pulsation: Peristaltic pumps naturally produce a pulsatile flow.[16] If a smooth,

consistent flow is critical for your application, consider using a pulsation dampener.[16]

Issue 2: Tubing Degradation or Failure
Q: The C-Flex® tubing in my setup is degrading prematurely. What could be the cause?

A: Premature tubing degradation is often a sign of incompatibility or improper use. Consider the

following:

Chemical Incompatibility: Double-check the chemical compatibility of C-Flex® with the fluid

being pumped.[13][14] Even minor effects from chemicals can lead to softening, loss of

strength, or swelling over time, especially with continuous use.[13]

Temperature Effects: The operating temperature can affect the tubing's properties. As the

temperature increases, the pressure-bearing capacity of the tubing decreases.[15] Ensure

your operating temperature is within the recommended range for C-Flex® (-45°C to 135°C or

-50°F to 275°F).[3][8]

Incorrect Sterilization: As mentioned, repeated autoclaving can damage C-Flex® tubing.[3]

[4][12] Stick to the recommended sterilization methods like gamma irradiation.

Excessive Pump Speed: Higher rotor speeds increase the flow rate but also accelerate

tubing wear.[16] Operate the pump at the lowest speed that still achieves your desired flow
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rate to maximize tubing life.

Data Presentation
Table 1: C-Flex® Tubing Formulations - Key Properties

Formulation Key Features
Primary
Applications

Sterilization
Methods

C-Flex® 072
Opaque, prolonged

pump life[4][9]

Peristaltic pumps,

light-sensitive

applications[4][5][7][8]

Gamma, X-ray,

Autoclave, ETO[3][4]

[18]

C-Flex® 374

Translucent, cost-

effective, general

purpose[9]

Fluid flow visibility,

general fluid

handling[4][7][9]

Gamma, X-ray,

Autoclave, ETO[3][4]

[18]

C-Flex® Braided
Reinforced for higher

pressure[4][5][7][8][10]

High-pressure fluid

transfer[6]

Gamma, X-ray,

Autoclave, ETO

C-Flex® ULTRA

Very low spallation,

exceptional pump

life[11]

Single-use

assemblies, pumping,

process filling[11]

Gamma, Autoclave,

ETO

Table 2: C-Flex® 374 Working and Burst Pressure

Inner Diameter
(in)

Outer
Diameter (in)

Wall Thickness
(in)

Working
Pressure (psi
at 19°C)

Burst Pressure
(psi at 19°C)

1/16 1/8 1/32 30 90

1/8 1/4 1/16 25 75

3/16 5/16 1/16 20 60

1/4 3/8 1/16 15 45

3/8 5/8 1/8 15 45

1/2 3/4 1/8 10 30
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Note: The values listed for working and burst pressures are derived from tests on unsterilized

tubing. Factors like sterilization, temperature, and chemical compatibility will reduce the

tubing's ability to withstand pressure. Users should conduct tests simulating their application

conditions.[4][7][19]

Table 3: Chemical Compatibility of C-Flex® Tubing

Chemical Compatibility Rating

Acids (Dilute/Weak) A - Excellent[1][2][7]

Acids (Strong/Concentrated) A - Excellent[1][2][7]

Bases (Dilute/Weak) A - Excellent[1][2][7]

Bases (Strong/Concentrated) A - Excellent[1][2][7]

Salts A - Excellent[1][2][7]

Alcohols D - Not Recommended[1][2][7]

Organic Solvents D - Not Recommended[1][2][7]

Oil/Water Emulsions C - Test Before Using[1][2][7]

Rating Scale: A = Excellent (no effect), B = Good (minor effect), C = Fair (moderate effect, not

for continuous use), D = Severe effect (not recommended).[13][14]

Experimental Protocols
Protocol 1: Determining Optimal Flow Rate and Tubing Life

Objective: To determine the optimal pump speed for a desired flow rate while maximizing the

operational life of the C-Flex® tubing.

Methodology:

System Setup:

Install a new, pre-sterilized segment of C-Flex® tubing into the peristaltic pump head

according to the manufacturer's instructions.
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Connect the tubing to the fluid source and the receiving vessel.

If precise flow measurement is required, incorporate a calibrated flow meter downstream

of the pump.

Flow Rate Calibration:

Set the pump to a low speed (e.g., 10% of maximum RPM).

Pump the fluid into a graduated cylinder or onto a tared balance for a set period (e.g., 1

minute).

Calculate the flow rate (mL/min).

Repeat this process at increasing pump speeds (e.g., 20%, 30%,... 100% RPM) to

generate a flow rate curve for your specific setup.

Tubing Life Assessment:

Based on the calibration curve, select the lowest pump speed that achieves the target flow

rate.

Run the pump continuously at this speed.

Periodically (e.g., every 4-8 hours), stop the pump and inspect the tubing for signs of wear

(kinking, flattening, cracking).

Also, re-measure the flow rate to check for any drop-off over time.[17]

Continue the test until the tubing fails or the flow rate drops below an acceptable

tolerance. The total run time is the effective tubing life under those conditions.

Mandatory Visualization
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Start:
Inconsistent Flow Rate

Is tubing size correct for
the pump head?

Action:
Select and install
correct tubing size

No

Is the tubing showing
signs of wear?

Yes

Action:
Replace worn tubing

Yes

Is the pump calibrated?

No

Action:
Calibrate pump

No

Is there high
backpressure?

Yes

Action:
Reduce backpressure

(e.g., check for blockages,
use larger bore tubing downstream)

Yes

Is pulsation an issue?

No

Action:
Install pulsation dampener

Yes

Flow Rate Optimized

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent flow rates.
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Start:
Premature Tubing Degradation

Is the fluid chemically
compatible with C-Flex?

Action:
Select a chemically

compatible tubing material

No

Is the operating temperature
within the recommended range?

Yes

Action:
Adjust operating temperature

No

Was the correct sterilization
method used?

Yes

Action:
Use recommended sterilization

(e.g., gamma irradiation)

No

Is the pump speed optimized?

Yes

Action:
Reduce pump speed to the

minimum required for the flow rate

No

Tubing Life Extended

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for premature tubing degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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